Cas no 619-82-9 (trans-cyclohexane-1,4-dicarboxylic acid)

• Product Name: trans-cyclohexane-1,4-dicarboxylic acid
• CAS No: 619-82-9
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• MDL: MFCD00066203
• CID: 39038
• PubChem ID: 14106
• Update Time: 2025-05-21

trans-cyclohexane-1,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-1,4-Cyclohexanedicarboxylic Acid
• Hexahydroterephthalicacid
• trans-1,4-Cyclohexanedicarboxybic acid
• (1r,4r)-cyclohexane-1,4-dicarboxylic acid
• 1,4-Cyclohexanedicarboxylic acid,trans
• e,e-trans-1,4-cyclohexanecarboxylic acid
• rel-(1R,4R)-cyclohexane-1,4-dicarboxylic acid
• trans-1,4-Cyclohexyldicarboxylic acid
• trans-1,4-H2chdc
• TRANS-CYCLOHEXAN-1,4-DICARBOXYLIC ACID
• TRANS-CYCLOHEXANE-1,4-DICARBOXYLIC ACID
• trans-cyclohexanedicarboxylic acid
• trans-cyclohexyldicarboxylic aci
• trans-Hexahydro-p-phthalic acid
• trans-1,4-Cyclohexane-1,4-dicarboxylicacid
• trans-4-Carboxycyclohexanecarboxylic acid
• trans-Hexahydroterephthalicacid
• trans-1,4-Cyclohexyldicarboxylicacid
• 1,4-CYCLOHEXANEDICARBOXYLIC ACID
• cis-1,4-Cyclohexanedicarboxylic acid
• cyclohexane-1,4-dicarboxylic acid
• cis-Cyclohexane-1,4-dicarboxylic acid
• Hexahydroterephthalic acid
• cis-Hexahydroterephthalic acid
• trans-Hexahydroterephthalic acid
• 1,4-Dicarboxycyclohexane
• 1,4-Cyclohexanedicarboxylic acid, cis-
• 1,4-Cyclohexanedicarboxylic acid, trans-
• Terephthalic aci
• trans-1,4-Cyclohexanedicarboxyli
• Transtwo -1,4- cyclohexanecarboxylic acid
• trans-1,4-Cyclohexanedicarboxylic acid 95%
• trans-1,4-Cyclohexanedicarboxylic acid,98%
• trans-cyclohexane-1,4-dicarboxylic acid

• MDL： MFCD00066203
• Inchi： 1S/C8H12O4/c9-7(10)5-1-2-6(4-3-5)8(11)12/h5-6H,1-4H2,(H,9,10)(H,11,12)/t5-,6-
• InChI Key： PXGZQGDTEZPERC-IZLXSQMJSA-N
• SMILES： [C@@H]1(C(O)=O)CC[C@@H](C(O)=O)CC1

Computed Properties

• Exact Mass: 172.07400
• Monoisotopic Mass: 172.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.2104 (rough estimate)
• Melting Point: >300 °C (lit.)
• Boiling Point: 384.1℃ at 760 mmHg
• Flash Point: 200.3℃
• Refractive Index: 1.4795 (estimate)
• Water Partition Coefficient: Soluble in hot methanol (almost transparency), ethanol, acetone. Slightly soluble in ether and water
• PSA: 74.60000
• LogP: 0.96200
• Solubility: Slightly soluble in hot water.

trans-cyclohexane-1,4-dicarboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36/37/39
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on trans-cyclohexane-1,4-dicarboxylic acid

Trans-Cyclohexane-1,4-Dicarboxylic Acid: A Comprehensive Overview

Trans-cyclohexane-1,4-dicarboxylic acid, also known by its CAS number CAS No. 619-82-9, is a cyclic dicarboxylic acid with a unique structure and versatile applications. This compound has gained significant attention in recent years due to its potential in various fields, including materials science, biochemistry, and pharmaceuticals. In this article, we will delve into the properties, synthesis methods, applications, and the latest research findings related to trans-cyclohexane-1,4-dicarboxylic acid.

The molecular structure of trans-cyclohexane-1,4-dicarboxylic acid consists of a cyclohexane ring with two carboxylic acid groups positioned at the 1 and 4 positions in a trans configuration. This arrangement imparts unique chemical and physical properties to the compound. The trans configuration is particularly important as it influences the compound's solubility, reactivity, and compatibility with other molecules.

Recent studies have highlighted the importance of CAS No. 619-82-9 in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing polyesters and polyamides with enhanced mechanical and thermal properties. These materials are finding applications in aerospace, automotive industries, and electronics due to their high durability and resistance to environmental factors.

In terms of synthesis, several methods have been reported for the production of trans-cyclohexane-1,4-dicarboxylic acid. One common approach involves the oxidation of cyclohexane derivatives using oxidizing agents such as potassium permanganate or chromic acid under controlled conditions. Another method employs biotechnological processes where microorganisms are used to convert suitable precursors into the desired product. The choice of synthesis method depends on factors such as cost-effectiveness, scalability, and environmental impact.

The chemical properties of CAS No. 619-82-9 make it highly versatile for various applications. Its carboxylic acid groups allow it to participate in a wide range of chemical reactions, including esterification, amidation, and polymerization. These reactions are crucial for producing high-performance polymers and composites that are essential in modern industries.

In the field of biochemistry, trans-cyclohexane-1,4-dicarboxylic acid has shown potential as a building block for synthesizing bioactive molecules. Researchers have explored its role in drug design, particularly in creating compounds with anti-inflammatory and anticancer properties. The ability to modify the molecule's structure further enhances its applicability in medicinal chemistry.

The physical properties of CAS No. 619-82-9, such as its melting point and solubility characteristics, also play a significant role in its applications. For example, its high melting point makes it suitable for use in high-temperature applications, while its solubility in organic solvents facilitates its use in solution-based reactions.

In recent years, there has been growing interest in understanding the environmental impact of trans-cyclohexane-1,4-dicarboxylic acid. Studies have focused on evaluating its biodegradability and toxicity to ensure that its use does not pose risks to ecosystems or human health. Preliminary findings suggest that under certain conditions, the compound can be effectively degraded by microbial communities without causing significant harm.

The demand for sustainable practices has also influenced research into alternative synthesis routes for CAS No. 619-82-9. Green chemistry approaches that minimize waste generation and utilize renewable resources are being explored as viable alternatives to traditional methods.

In conclusion,
trans-cyclohexane-1,
4-dicarboxylic acid (CAS No.
619–82–
9) is a multifaceted compound with promising applications across diverse industries.
Its unique structure,
chemical reactivity,
and compatibility with modern
synthesis techniques make it an invaluable
ingredient
in
the development
of advanced materials
and bioactive compounds.
As research continues,
new insights into
its potential will undoubtedly emerge,
further solidifying its role
in cutting-edge scientific endeavors.